5-(1-adamantyl)-2-[2-(4-morpholinyl)ethyl]-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 5-(1-adamantyl)-2-(2-morpholin-4-ylethyl)isoindole-1,3-dione
• InChI: InChI=1S/C24H30N2O3/c27-22-20-2-1-19(24-13-16-9-17(14-24)11-18(10-16)15-24)12-21(20)23(28)26(22)4-3-25-5-7-29-8-6-25/h1-2,12,16-18H,3-11,13-15H2
• InChI Key: ODVRRMJTSNZEEE-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCN2C(=O)C3=C(C2=O)C=C(C=C3)C45CC6CC(C4)CC(C6)C5
• Molecular Formula: C24H30N2O3
• Molecular Weight: 394.5 g/mol

Description

5-(1-adamantyl)-2-[2-(4-morpholinyl)ethyl]-1H-isoindole-1,3(2H)-dione, also known as AEMD, is a synthetic compound that has been extensively studied for its potential applications in biomedical research. AEMD belongs to the class of isoindoline compounds, which have been shown to have a variety of biological activities, including antitumor, anti-inflammatory, and neuroprotective effects.

Scientific Research Applications

5-(1-adamantyl)-2-[2-(4-morpholinyl)ethyl]-1H-isoindole-1,3(2H)-dione has been shown to have a range of potential applications in biomedical research. One of the most promising areas of research is its potential as an anticancer agent. Studies have shown that 5-(1-adamantyl)-2-[2-(4-morpholinyl)ethyl]-1H-isoindole-1,3(2H)-dione can inhibit the growth of a variety of cancer cell lines, including breast, lung, and colon cancer cells. 5-(1-adamantyl)-2-[2-(4-morpholinyl)ethyl]-1H-isoindole-1,3(2H)-dione has also been shown to have anti-inflammatory effects, which could be useful in the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, 5-(1-adamantyl)-2-[2-(4-morpholinyl)ethyl]-1H-isoindole-1,3(2H)-dione has been shown to have neuroprotective effects, which could be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Mechanism of Action

The exact mechanism of action of 5-(1-adamantyl)-2-[2-(4-morpholinyl)ethyl]-1H-isoindole-1,3(2H)-dione is not yet fully understood. However, studies have suggested that 5-(1-adamantyl)-2-[2-(4-morpholinyl)ethyl]-1H-isoindole-1,3(2H)-dione may exert its anticancer effects by inhibiting the activity of certain enzymes involved in cell proliferation and survival. 5-(1-adamantyl)-2-[2-(4-morpholinyl)ethyl]-1H-isoindole-1,3(2H)-dione may also induce apoptosis, or programmed cell death, in cancer cells. The anti-inflammatory effects of 5-(1-adamantyl)-2-[2-(4-morpholinyl)ethyl]-1H-isoindole-1,3(2H)-dione may be due to its ability to inhibit the production of pro-inflammatory cytokines. The neuroprotective effects of 5-(1-adamantyl)-2-[2-(4-morpholinyl)ethyl]-1H-isoindole-1,3(2H)-dione may be due to its ability to modulate the activity of certain neurotransmitter receptors.
Biochemical and Physiological Effects:
5-(1-adamantyl)-2-[2-(4-morpholinyl)ethyl]-1H-isoindole-1,3(2H)-dione has been shown to have a range of biochemical and physiological effects. In addition to its anticancer, anti-inflammatory, and neuroprotective effects, 5-(1-adamantyl)-2-[2-(4-morpholinyl)ethyl]-1H-isoindole-1,3(2H)-dione has been shown to have antioxidant properties, which could be useful in the treatment of oxidative stress-related diseases. 5-(1-adamantyl)-2-[2-(4-morpholinyl)ethyl]-1H-isoindole-1,3(2H)-dione has also been shown to have anti-angiogenic effects, which could be useful in the treatment of diseases such as macular degeneration and cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-(1-adamantyl)-2-[2-(4-morpholinyl)ethyl]-1H-isoindole-1,3(2H)-dione is its potential as a multi-targeted agent, meaning that it may have multiple effects on different pathways involved in disease progression. Additionally, 5-(1-adamantyl)-2-[2-(4-morpholinyl)ethyl]-1H-isoindole-1,3(2H)-dione has been shown to have low toxicity in vitro, which could make it a promising candidate for further development as a therapeutic agent. However, one of the main limitations of 5-(1-adamantyl)-2-[2-(4-morpholinyl)ethyl]-1H-isoindole-1,3(2H)-dione is its poor solubility, which could make it difficult to administer in vivo.

Future Directions

There are several potential future directions for research on 5-(1-adamantyl)-2-[2-(4-morpholinyl)ethyl]-1H-isoindole-1,3(2H)-dione. One area of research could be to further investigate its mechanism of action, particularly with regard to its anticancer effects. Another area of research could be to develop more efficient synthesis methods for 5-(1-adamantyl)-2-[2-(4-morpholinyl)ethyl]-1H-isoindole-1,3(2H)-dione, to improve its solubility and bioavailability. Additionally, further studies could be conducted to investigate the potential of 5-(1-adamantyl)-2-[2-(4-morpholinyl)ethyl]-1H-isoindole-1,3(2H)-dione as a therapeutic agent for other diseases, such as inflammatory and neurodegenerative diseases.